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Compound of Interest

Compound Name: Bunamidine Hydrochloride

Cat. No.: B086558 Get Quote

Essential Safety and Handling Guide for
Bunamidine Hydrochloride
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for laboratory personnel, including

researchers, scientists, and drug development professionals working with Bunamidine
Hydrochloride. The following procedural guidance is designed to ensure the safe handling of

this compound in a laboratory setting.

Physicochemical and Safety Data
A summary of the key quantitative data for Bunamidine Hydrochloride is presented below for

easy reference.
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Property Value Source

Molecular Formula C25H39ClN2O [1][2]

Molecular Weight 419.05 g/mol [2][3]

CAS Number 1055-55-6 [1][3]

Appearance Solid powder [4]

Solubility Soluble in DMSO [4]

GHS Classification
Not a hazardous substance or

mixture
[3]

Personal Protective Equipment (PPE)
While the available Safety Data Sheet (SDS) for Bunamidine Hydrochloride classifies it as

not a hazardous substance or mixture, adherence to standard laboratory safety practices is

crucial[3]. The following PPE is recommended to minimize exposure and ensure safety during

handling.

Eye Protection: Wear safety glasses with side shields or goggles that conform to approved

government standards such as NIOSH (US) or EN 166 (EU)[5].

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Gloves

must be inspected for integrity before use and disposed of properly after handling the

compound. Hands should be washed thoroughly after removing gloves[6][7][8].

Protective Clothing: A standard laboratory coat should be worn to prevent skin contact[9]. For

procedures with a higher risk of generating dust or aerosols, additional protective clothing

may be necessary.

Respiratory Protection: If working in a poorly ventilated area or if dust formation is likely, a

NIOSH-approved respirator should be used. In well-ventilated areas, respiratory protection

may not be required[5].

Operational and Disposal Plans
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A systematic approach to handling Bunamidine Hydrochloride, from receipt to disposal, is

essential for maintaining a safe laboratory environment.

Handling and Storage:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

the formation of dust and aerosols[10].

Avoid direct contact with skin and eyes[10].

Store Bunamidine Hydrochloride in a tightly sealed container in a dry, dark place. For

short-term storage (days to weeks), a temperature of 0-4 °C is recommended, while long-

term storage (months to years) should be at -20 °C[4].

Do not eat, drink, or smoke in areas where the chemical is handled[5].

Spill Management:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection, gloves, and a lab coat.

For a solid spill, carefully sweep up the material to avoid generating dust and place it in a

suitable, closed container for disposal[10].

Clean the spill area with an appropriate solvent and then with soap and water.

Disposal:

Dispose of waste Bunamidine Hydrochloride and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.

For "non-flush list" medicines, the FDA recommends mixing the substance with an

unappealing material like dirt or cat litter, placing it in a sealed plastic bag, and then

disposing of it in the trash[11].

Empty containers should be rinsed and disposed of according to institutional guidelines.

Ensure all personal information is removed from prescription labels before disposal[11].
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Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Bunamidine
Hydrochloride in a laboratory setting.
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Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Weigh Compound in Ventilated Enclosure

Prepare Solution in Chemical Fume Hood

Decontaminate Work Surfaces

Properly Doff and Dispose of PPE

Wash Hands Thoroughly

Segregate and Label Chemical Waste

Dispose of Waste According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Workflow for Safe Handling of Bunamidine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bunamidine Hydrochloride | C25H39ClN2O | CID 13985 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. medkoo.com [medkoo.com]

4. alfa-chemistry.com [alfa-chemistry.com]

5. benchchem.com [benchchem.com]

6. uprm.edu [uprm.edu]

7. pppmag.com [pppmag.com]

8. cvma-watchdog.net [cvma-watchdog.net]

9. ehs.umich.edu [ehs.umich.edu]

10. chemicalbook.com [chemicalbook.com]

11. fda.gov [fda.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Bunamidine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086558#personal-protective-equipment-for-handling-
bunamidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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